Cas no 101689-18-3 (Methyl 7-phenylheptanoate)

Methyl 7-phenylheptanoate Properties

Names and Identifiers

• Methyl 7-phenylheptanoate
• 7-Phenylheptanoic acid methyl ester
• 7-Phenyl-heptansaeure-methylester
• Benzeneheptanoic acid,methyl ester
• methyl 7-phenyl-heptanoate
• MFCD02093971
• CS-0442725
• BEA68918
• Benzeneheptanoic acid, methyl ester
• AS-62443
• Methyl7-phenylheptanoate
• AKOS027320156
• DTXSID40426624
• FT-0628692
• 101689-18-3
• SCHEMBL9219599
• METHYL 7-PHENYLHEPTANOATE
• +Expand

• MDL： MFCD02093971
• InChIKey： FZSNATXOGRAOIL-UHFFFAOYSA-N
• Inchi： 1S/C14H20O2/c1-16-14(15)12-8-3-2-5-9-13-10-6-4-7-11-13/h4,6-7,10-11H,2-3,5,8-9,12H2,1H3
• SMILES： O(C)C(CCCCCCC1C=CC=CC=1)=O
• BRN： 2694776

Computed Properties

• Exact Mass: 220.14600
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 8
• Monoisotopic Mass: 220.146329876g/mol
• Heavy Atom Count: 16
• Complexity: 183
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• LogP: 3.35260
• PSA: 26.30000
• Refractive Index: 1.4946
• Boiling Point: 155°C 1,5mm
• Flash Point: 155°C/1.5mm
• Color/Form: Yellow or colorless liquid
• Solubility: Insoluble in water
• Density: 0.98